Cas no 927996-34-7 (1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-amine)

• Product Name: 1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-amine
• CAS No: 927996-34-7
• MF: C₁₆H₁₈N₂O₂S
• MW: 302.391322612762
• CID: 6542888
• PubChem ID: 16642537
• Update Time: 2025-10-29

1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-amine
• 1-tosyl-1,2,3,4-tetrahydroquinolin-6-amine
• 1-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-quinolin-6-amine
• 927996-34-7
• F2189-0478
• AKOS002674367

• Inchi： 1S/C16H18N2O2S/c1-12-4-7-15(8-5-12)21(19,20)18-10-2-3-13-11-14(17)6-9-16(13)18/h4-9,11H,2-3,10,17H2,1H3
• InChI Key： DTOMLGZZBNLJDE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C2C=CC(=CC=2CCC1)N)(=O)=O

Computed Properties

• Exact Mass: 302.10889899g/mol
• Monoisotopic Mass: 302.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-amine

Comprehensive Guide to 1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-amine (CAS No. 927996-34-7): Properties, Applications, and Market Insights

1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-amine (CAS No. 927996-34-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of sulfonylated tetrahydroquinoline derivatives, which are known for their versatile applications in drug discovery and material science. With the increasing demand for novel bioactive molecules, this compound has become a focal point for researchers exploring new therapeutic agents and advanced materials.

The molecular structure of 1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-amine features a tetrahydroquinoline core substituted with a 4-methylbenzenesulfonyl group and an amine functionality at the 6-position. This unique arrangement imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry. The compound's CAS No. 927996-34-7 serves as a critical identifier for researchers and suppliers, ensuring precise communication in scientific and industrial contexts.

One of the most prominent applications of 1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-amine is in the development of pharmaceutical candidates. The tetrahydroquinoline scaffold is a common motif in medicinal chemistry, often associated with bioactive molecules targeting central nervous system (CNS) disorders, inflammation, and infectious diseases. Recent studies have highlighted its potential as a kinase inhibitor, a class of compounds widely investigated for cancer therapy. This aligns with the growing interest in targeted therapies and personalized medicine, which are among the top trends in biomedical research today.

In addition to its pharmaceutical relevance, CAS No. 927996-34-7 is also explored in material science. The sulfonamide group in its structure contributes to its stability and solubility, making it a candidate for designing functional materials such as organic semiconductors and photoactive compounds. With the rise of green chemistry and sustainable technologies, researchers are increasingly interested in eco-friendly synthesis routes for such compounds, further driving the demand for high-quality intermediates like this one.

The market for 1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-amine is expanding, fueled by its diverse applications and the broader growth of the fine chemicals industry. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of academic and industrial researchers. Quality control, regulatory compliance, and batch-to-batch consistency are critical factors influencing procurement decisions, as highlighted by recent surveys of chemical buyers.

For researchers working with CAS No. 927996-34-7, proper handling and storage are essential to maintain its integrity. While the compound is not classified as hazardous under standard regulations, it is recommended to store it in a cool, dry environment, protected from light and moisture. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and identity, ensuring reliable results in downstream applications.

Looking ahead, the future of 1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-amine appears promising, with ongoing studies exploring its potential in drug delivery systems and catalysis. As the scientific community continues to uncover new uses for this compound, its role in advancing both healthcare and technology is expected to grow. For those interested in sourcing or researching this molecule, staying updated with the latest publications and patent filings is highly recommended.

In summary, 1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-amine (CAS No. 927996-34-7) represents a versatile and valuable compound in modern chemistry. Its applications span from pharmaceutical development to advanced materials, reflecting the interdisciplinary nature of contemporary research. By understanding its properties and potential, scientists and industry professionals can leverage this compound to drive innovation in their respective fields.